2,2'-Dithiobishexanoic acid

• CAS No.: 22414-91-1
• Molecular Formula: C12H22O4S2
• Molecular Weight: 294.4 g/mol
• IUPAC Name: 2-(1-carboxypentyldisulfanyl)hexanoic acid
• InChI: InChI=1S/C12H22O4S2/c1-3-5-7-9(11(13)14)17-18-10(12(15)16)8-6-4-2/h9-10H,3-8H2,1-2H3,(H,13,14)(H,15,16)
• InChI Key: MWPDZNLNSAHLMK-UHFFFAOYSA-N
• SMILES: CCCCC(C(=O)O)SSC(CCCC)C(=O)O
• Related CAS: 22414-93-3 (calcium salt[1:1])
• Synonyms: 2,2'-disulfanediyldihexanoic acid; 2,2'-disulfohexanoic acid; 2,2'-disulfohexanoic acid, calcium (1:1) salt; 2,2'-dithiobis-hexanoic acid,; alpha,alpha-dithiocaproic acid; calcium-2,2'-disulfohexanoate; ES 914; hexanoic acid, 2,2'-dithiobis-; Lipexal Berna

Description

2,2'-Dithiobishexanoic acid (CAS 22414-91-1) is a disulfide-containing carboxylic acid with the molecular formula C₁₂H₂₂O₄S₂ and a molecular weight of 294.42 g/mol . It features two hexanoic acid moieties linked by a disulfide (-S-S-) bond, which confers unique redox-active properties. Key synonyms include 2-(1-carboxypentyldisulfanyl)hexanoic acid and 2,2'-disulfanediyldihexanoic acid. Its physical properties include a density of 1.23 g/cm³, a boiling point of ~420°C, and a flash point of >200°C . The compound is used in specialized industrial applications, such as polymer crosslinking, metal chelation, and as a precursor in organic synthesis.

Chemical Reactions Analysis

Disulfide Bond Reduction

The S–S bond undergoes reductive cleavage to form thiols ( –SH groups). Common reducing agents include:

• Dithiothreitol (DTT)

• Tris(2-carboxyethyl)phosphine (TCEP)

Mechanism :

$$\text{C}_{12}\text{H}_{22}\text{O}_{4}\text{S}_{2}+2\text{ e}^-\rightarrow 2\text{ HS C}_6\text{H}_{12}\text{COOH}$$

This reaction is reversible under oxidative conditions .

Applications :

• Generation of 6-mercaptohexanoic acid for thiol-based conjugation in peptides or polymers .

• Dynamic disulfide exchange in self-healing materials .

Esterification of Carboxylic Acid Groups

The terminal –COOH groups react with alcohols to form esters under acidic or catalytic conditions.

Conditions and Catalysts :

Catalyst	Temperature	Yield (%)	Reference
p-Dodecylbenzenesulfonic acid (DBSA)	80°C	92
MgCl₂ (with dialkyl dicarbonate)	RT	89
TCFH/N-methylimidazole	25°C	95

Mechanism :
Acid-catalyzed nucleophilic acyl substitution:

$$\text{RCOOH}+\text{R OH}\xrightarrow{\text{H}^+}\text{RCOOR }+\text{H}_2\text{O}$$

Applications :

• Synthesis of disulfide-linked polyesters for biodegradable materials .

Coordination Chemistry with Metals

The thiolate form (after S–S reduction) binds to metal ions, forming stable complexes.

Example :
Reaction with Ag⁺ under ultrasonic conditions produces heptadecanuclear silver clusters:

$$17\text{ Ag}_2\text{O}+16\text{ H}_2\text{dtba}\rightarrow (\text{NH}_4)_{17}[\text{S}@\text{Ag}_{17}(\text{mba})_{16}]+22\text{ H}_2\text{O}$$

(H₂dtba = 2,2'-dithiobishexanoic acid; mba = 6-mercaptohexanoic acid) .

Key Findings :

• Cluster structure: Sulfide-centered Ag₁₇ core with 16 mba ligands .

• Applications: Catalysis and nanomaterials .

Cocrystallization with Nitrogen Bases

The carboxylic acid groups form hydrogen-bonded networks with amines or imidazoles.

Case Study : Cocrystallization with 4-methylimidazole (1:1 ratio) yields:

• Structure : Layers linked via O–H···N and N–H···O bonds .

• Space Group : Monoclinic C2/c .

Applications :

• Design of crystalline materials for controlled drug release .

Biochemical Modifications

The disulfide bond reacts with protein thiols via thiol-disulfide exchange.

Example : Inhibition of glucocorticoid-receptor binding :

• Mechanism : S–S cleavage modifies receptor thiols, reversibly blocking DNA binding .

Comparison with Similar Compounds

Structural and Molecular Comparison

The following table compares 2,2'-dithiobishexanoic acid with structurally related compounds:

Compound	Molecular Formula	Molecular Weight (g/mol)	Key Functional Groups	CAS Number
2,2'-Dithiobishexanoic acid	C₁₂H₂₂O₄S₂	294.42	Disulfide, carboxylic acid	22414-91-1
2,2'-Thiodiacetic acid	C₄H₆O₄S	150.15	Thioether, carboxylic acid	123-93-3
2-Ethylhexanoic acid	C₈H₁₆O₂	144.21	Branched carboxylic acid	149-57-5
Benzilic acid	C₁₄H₁₂O₃	228.24	Diphenyl, hydroxyacetic acid	76-93-7

Key Observations :

• Disulfide vs. Thioether: The disulfide bond in 2,2'-dithiobishexanoic acid enables redox reactivity (e.g., cleavage to thiols), unlike the thioether linkage in 2,2'-thiodiacetic acid .
• Chain Length: The hexanoic acid chains in the target compound contrast with the shorter acetic acid chains in thiodiacetic acid, impacting solubility and hydrophobicity.
• Branched vs. Linear: 2-Ethylhexanoic acid, a branched monocarboxylic acid, lacks sulfur and is primarily used as a plasticizer or corrosion inhibitor .

Physical Properties and Reactivity

Property	2,2'-Dithiobishexanoic Acid	2,2'-Thiodiacetic Acid	2-Ethylhexanoic Acid	Benzilic Acid
Boiling Point (°C)	~420	275 (decomposes)	228	180 (sublimes)
Density (g/cm³)	1.23	1.52	0.91	1.30
Solubility	Low in water, soluble in organic solvents	Water-soluble	Insoluble in water	Low water solubility
Reactivity	Redox-active (S-S cleavage)	Chelating agent	Acid-catalyzed esterification	Rearrangement to benzil

Research Findings :

• Synthesis: 2-Ethylhexanoic acid is synthesized via N-hydroxyphthalimide-catalyzed oxidation of 2-ethylhexanal, achieving >95% yield .
• Applications: 2,2'-Dithiobishexanoic acid’s disulfide bond makes it suitable for dynamic covalent chemistry in polymers . 2,2'-Thiodiacetic acid is used in metal chelation and as a precursor for biodegradable surfactants . Benzilic acid is a key intermediate in pharmaceuticals and agrochemicals due to its diphenyl structure .

Q & A

Q. How can computational modeling predict the reactivity of 2,2'-dithiobishexanoic acid in complex systems?

• Methodological Answer : Use density functional theory (DFT) to model disulfide bond cleavage energetics and redox behavior. Validate predictions with experimental voltammetry (cyclic voltammetry) to assess oxidation-reduction potentials. Molecular dynamics simulations can elucidate interactions with biological macromolecules (e.g., proteins) under physiological conditions .

Q. What experimental designs are effective for studying 2,2'-dithiobishexanoic acid’s role in polymer chemistry?

• Methodological Answer : Design copolymerization studies with monomers like 2,5-furandione or hexanedioic acid to evaluate cross-linking efficiency . Monitor polymerization kinetics via rheometry or gel permeation chromatography (GPC). Use X-ray diffraction (XRD) to characterize crystallinity and thermal gravimetric analysis (TGA) for degradation profiles .

Q. How can researchers assess the environmental fate of 2,2'-dithiobishexanoic acid in soil and aquatic systems?

• Methodological Answer : Conduct soil column experiments to measure mobility and adsorption coefficients (Kd). For aquatic systems, use OECD 301/302 biodegradation tests under aerobic/anaerobic conditions. Quantify bioaccumulation potential via octanol-water partition coefficients (log Kow) and compare with regulatory thresholds (e.g., REACH) .

Q. What interdisciplinary approaches enhance mechanistic studies of 2,2'-dithiobishexanoic acid in biological systems?

• Methodological Answer : Integrate metabolomics (LC-MS) to track metabolic intermediates and proteomics to identify protein-disulfide interactions. Pair with genomic tools (CRISPR screens) to elucidate cellular response pathways. Validate findings using isotopic labeling (e.g., ³⁴S) to trace sulfur incorporation .

Methodological Best Practices

• Data Reproducibility : Archive raw datasets (spectra, chromatograms) in supplementary materials with detailed metadata (instrument settings, calibration curves) .
• Contradiction Mitigation : Use triplicate experiments with independent replicates. Disclose all deviations from published protocols to ensure transparency .

For further guidance on experimental design and data reporting, consult the Beilstein Journal of Organic Chemistry guidelines and EPA toxicological profiles .